Cas no 2140326-36-7 (3-(Trifluoromethyl)piperidine-4-carboxylic acid hydrochloride)

• Product Name: 3-(Trifluoromethyl)piperidine-4-carboxylic acid hydrochloride
• CAS No: 2140326-36-7
• MF: C₇H₁₁ClF₃NO₂
• MW: 233.615951776505
• CID: 5523611
• Update Time: 2025-07-23

3-(Trifluoromethyl)piperidine-4-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(Trifluoromethyl)piperidine-4-carboxylic acid hydrochloride

• Inchi： 1S/C7H10F3NO2.ClH/c8-7(9,10)5-3-11-2-1-4(5)6(12)13;/h4-5,11H,1-3H2,(H,12,13);1H
• InChI Key： LZGNRZWPYUSBNZ-UHFFFAOYSA-N
• SMILES： C(C1CNCCC1C(=O)O)(F)(F)F.Cl

Additional information on 3-(Trifluoromethyl)piperidine-4-carboxylic acid hydrochloride

Introduction to 3-(Trifluoromethyl)piperidine-4-carboxylic acid hydrochloride (CAS No. 2140326-36-7)

3-(Trifluoromethyl)piperidine-4-carboxylic acid hydrochloride (CAS No. 2140326-36-7) is a significant compound in the field of pharmaceutical chemistry, known for its unique structural and functional properties. This compound has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. The presence of a trifluoromethyl group and a piperidine ring makes it a versatile intermediate in organic synthesis, particularly in the creation of bioactive molecules.

The trifluoromethyl group is a key feature that enhances the metabolic stability and lipophilicity of drug candidates, making it an attractive moiety in medicinal chemistry. Piperidine derivatives are widely studied for their role in various biological processes, including enzyme inhibition and receptor binding. The carboxylic acid hydrochloride salt form of this compound improves its solubility and bioavailability, which are critical factors in drug formulation.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors for various diseases. 3-(Trifluoromethyl)piperidine-4-carboxylic acid hydrochloride has been identified as a promising scaffold for such inhibitors due to its ability to modulate key biological pathways. For instance, studies have shown that this compound can interact with enzymes involved in cancer metabolism, potentially leading to the development of effective anticancer drugs.

The pharmaceutical industry has been increasingly interested in fluorinated compounds due to their enhanced pharmacokinetic properties. The introduction of fluorine atoms into molecular structures often leads to improved binding affinity and reduced susceptibility to metabolic degradation. This makes 3-(Trifluoromethyl)piperidine-4-carboxylic acid hydrochloride a valuable building block for designing next-generation therapeutics.

Recent advancements in computational chemistry have enabled researchers to predict the binding interactions of this compound with biological targets more accurately. Molecular docking studies have revealed that it can effectively bind to proteins involved in inflammation and neurodegeneration, suggesting its potential use in treating inflammatory diseases and neurodegenerative disorders.

The synthesis of 3-(Trifluoromethyl)piperidine-4-carboxylic acid hydrochloride involves multi-step organic reactions, including nucleophilic substitution and condensation reactions. The use of advanced synthetic techniques has improved the yield and purity of this compound, making it more accessible for further research and development.

In conclusion, 3-(Trifluoromethyl)piperidine-4-carboxylic acid hydrochloride (CAS No. 2140326-36-7) is a highly versatile compound with significant potential in pharmaceutical applications. Its unique structural features and favorable pharmacokinetic properties make it an attractive candidate for the development of novel therapeutic agents. As research continues to uncover new biological targets and synthetic methodologies, this compound is likely to play an increasingly important role in drug discovery and development.